![molecular formula C22H25NO4 B3459093 1-(4-methoxy-1-naphthyl)-N-(3,4,5-trimethoxybenzyl)methanamine](/img/structure/B3459093.png)
1-(4-methoxy-1-naphthyl)-N-(3,4,5-trimethoxybenzyl)methanamine
Overview
Description
1-(4-methoxy-1-naphthyl)-N-(3,4,5-trimethoxybenzyl)methanamine, also known as methoxetamine, is a dissociative anesthetic drug that is structurally related to ketamine. It was first synthesized in 1999 and has been used in scientific research since then. Methoxetamine has gained attention due to its potential therapeutic uses and its unique mechanism of action.
Mechanism of Action
Methoxetamine acts as a non-competitive NMDA receptor antagonist, similar to ketamine. It also has affinity for the serotonin and dopamine transporters, which may contribute to its psychoactive effects.
Biochemical and Physiological Effects:
Methoxetamine has been shown to produce dissociative and hallucinogenic effects in humans, similar to ketamine. It has also been shown to increase levels of brain-derived neurotrophic factor (BDNF), which may contribute to its antidepressant effects.
Advantages and Limitations for Lab Experiments
Methoxetamine has several advantages for use in laboratory experiments, including its unique mechanism of action and potential therapeutic uses. However, its psychoactive effects may limit its use in certain studies, and its legality may also be a limitation in some countries.
Future Directions
There are several potential future directions for research on 1-(4-methoxy-1-naphthyl)-N-(3,4,5-trimethoxybenzyl)methanaminee, including further investigation of its antidepressant and anxiolytic effects, as well as its potential as a treatment for other psychiatric disorders. Additionally, more studies are needed to fully understand its mechanism of action and potential risks and benefits.
Scientific Research Applications
Methoxetamine has been used in scientific research to study its effects on the brain and its potential therapeutic uses. It has been shown to have antidepressant and anxiolytic effects in animal models, and has been investigated as a potential treatment for depression and anxiety disorders.
properties
IUPAC Name |
1-(4-methoxynaphthalen-1-yl)-N-[(3,4,5-trimethoxyphenyl)methyl]methanamine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H25NO4/c1-24-19-10-9-16(17-7-5-6-8-18(17)19)14-23-13-15-11-20(25-2)22(27-4)21(12-15)26-3/h5-12,23H,13-14H2,1-4H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PHBUHYXWJRLCBG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C2=CC=CC=C21)CNCC3=CC(=C(C(=C3)OC)OC)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H25NO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
367.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-methoxynaphthalen-1-yl)-N-(3,4,5-trimethoxybenzyl)methanamine |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.